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Introduction
BMVC (3,6-bis(1-methyl-4-vinylpyridinium)carbazole diiodide) and its derivatives are

fluorescent probes renowned for their ability to selectively bind to and stabilize G-quadruplex

(G4) DNA structures.[1] These four-stranded secondary structures are prevalent in telomeric

regions and the promoter regions of various oncogenes, such as MYC, making them significant

targets in cancer research and drug development. The fluorescence of BMVC derivatives is

significantly enhanced upon binding to G4-DNA, enabling the visualization of these structures

within cells. This property allows for the differentiation between cancerous and normal cells, as

cancer cells often exhibit a higher prevalence of G4 structures.[2] This application note

provides detailed protocols for the use of BMVC derivatives in fluorescence microscopy for the

visualization of G4-DNA in both live and fixed cells, summarizes key quantitative data, and

illustrates the underlying molecular pathways.

Data Presentation
The photophysical and binding properties of BMVC and its derivatives are crucial for their

application in fluorescence microscopy. The following tables summarize key quantitative data

gathered from various studies.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b8103988?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/31740959/
https://www.researchgate.net/figure/Absorption-left-and-emission-right-spectra-BMVC-upon-irradiation-400-700nm_fig5_236062211
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Notes

Excitation Maximum (λex) ~440 nm For BMVC.[2]

Emission Maximum (λem)
~545 nm (bound to dsDNA),

~575 nm (bound to G4-DNA)
For BMVC.[3]

Fluorescence Lifetime (τ)

~1.2 ns (bound to duplex

DNA), ≥2.4 ns (bound to G4-

DNA)

For o-BMVC, a derivative

commonly used in FLIM.[2]

Note: The term "BMVC2" is not consistently defined in the literature. The data presented here

pertains to BMVC and its well-characterized derivatives like o-BMVC.

Signaling Pathway and Mechanism of Action
BMVC derivatives exert their effects by directly interacting with G4-DNA structures, leading to

the modulation of key cellular processes. The stabilization of G4s in promoter regions of

oncogenes can act as a steric hindrance to the transcriptional machinery, leading to

downregulation of gene expression.
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Mechanism of BMVC in MYC Regulation
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Caption: BMVC binds to and stabilizes G-quadruplex DNA in the MYC promoter, inhibiting

transcription and reducing MYC protein levels.

Experimental Workflow for Live-Cell Imaging
This workflow outlines the key steps for visualizing G-quadruplex DNA in living cells using a

BMVC derivative.
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Live-Cell Imaging Workflow with BMVC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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